Cas no 1270548-81-6 (2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol
• CAS No: 1270548-81-6
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 5919878
• PubChem ID: 77129848
• Update Time: 2025-06-09

2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol
• 1270548-81-6
• EN300-1825745

• Inchi： 1S/C8H9FN2O3/c9-7-2-1-5(11(13)14)3-6(7)8(10)4-12/h1-3,8,12H,4,10H2
• InChI Key： OOGBDIWUZZXMDT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol

Introduction to 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol (CAS No. 1270548-81-6)

2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol, identified by the chemical compound code CAS No. 1270548-81-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that exhibit a unique combination of structural and functional properties, making it a promising candidate for further exploration in drug development. The presence of both amino and hydroxyl functional groups, coupled with a nitro-substituted fluoro aromatic ring, contributes to its diverse reactivity and potential biological activity.

The molecular structure of 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol can be described as a branched alcohol with an aromatic core. The fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This feature is particularly important in medicinal chemistry, as it can modulate the binding affinity and selectivity of the compound towards biological targets. Additionally, the nitro group at the 5-position further enhances the molecule's reactivity, allowing for various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in exploring novel compounds that incorporate fluorine and nitro substituents due to their ability to enhance drug properties such as metabolic stability, bioavailability, and binding affinity. 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol is no exception and has been studied for its potential applications in the development of new therapeutic agents. Its unique structural features make it a versatile scaffold for designing molecules with specific pharmacological activities.

One of the most compelling aspects of 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol is its potential as a precursor in the synthesis of more complex pharmaceutical compounds. The amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores or side chains that can enhance biological activity. Similarly, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for optimizing binding to biological targets. These features make this compound a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluorine atom can significantly influence the pharmacokinetic properties of a drug, including its solubility, permeability, and metabolic stability. In particular, fluorine substitution has been shown to improve the oral bioavailability of many drugs by increasing their lipophilicity while maintaining good metabolic resistance. 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol exemplifies this trend and represents a promising lead compound for further investigation.

The nitro group in 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol also plays a critical role in its chemical behavior. Nitro groups are known to be versatile intermediates in organic synthesis and can be reduced to amino groups or converted into other functional groups through various chemical reactions. This flexibility allows for the design of multi-step synthetic routes that can lead to complex drug molecules with tailored properties.

From a biological perspective, 2-amino-2-(2-fluoro-5-nitrophenyl)ethan-1-ol has shown potential as an active ingredient or intermediate in several therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may exhibit similar pharmacological effects. For instance, analogs with similar scaffolds have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. While further research is needed to fully elucidate its biological activity, preliminary studies suggest that this compound may have significant therapeutic potential.

The synthesis of CAS No 1270548-81-6 involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of fluorinated aromatic precursors followed by functionalization at specific positions using nitration and subsequent reduction reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 1270548_81_6 represents an intriguing molecule with a rich structural framework that offers numerous opportunities for medicinal chemistry innovation. Its combination of fluorine and nitro substituents makes it a valuable candidate for further exploration in drug development programs. As research continues to uncover new applications for this compound, 1270548_81_6 is likely to play an important role in shaping future therapies across various disease areas.